3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone

• IUPAC Name: 7-(4-hydroxybutoxy)-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C13H17NO3/c15-7-1-2-8-17-11-5-3-10-4-6-13(16)14-12(10)9-11/h3,5,9,15H,1-2,4,6-8H2,(H,14,16)
• InChI Key: KRICLZOCASGBRD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=CC(=C2)OCCCCO
• Molecular Formula: C13H17NO3
• DSSTOX Substance ID: DTXSID90747654
• Molecular Weight: 235.28 g/mol
• CAS RN: 889443-20-3

Description

3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone, also known as 3,4-DHBQ, is an organic compound commonly used in scientific research. It has been used in a variety of applications, including organic synthesis, drug development, and biochemical and physiological studies. The compound has a unique structure, with a quinolinone core and four hydroxybutoxy substituents.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methodologies : Research has been dedicated to improving the synthetic pathways for derivatives of 3,4-Dihydro-2(1H)-quinolinone. For instance, a study by Qian (2005) focused on enhancing the preparative methods for 7-hydroxy-3,4-dihydro-2(1H)-quinolinone, achieving a 59% overall yield. Another study explored a new synthesis route for 3,4-dihydro-2(1H)quinolinone derivatives with high yield and simpler operation, starting from aniline and 3-chloropropionyl chloride through various chemical transformations (Wu Chun-xin, 2003).

• Chemical Transformations and Applications : The versatility of 3,4-dihydro-2(1H)-quinolinone derivatives has been highlighted in studies involving their potential for various chemical transformations. For example, the electrosynthesis approach for synthesizing 3-chloro-1,4-disubstituted-2(1H)-quinolinones showcases the chemical adaptability of these compounds (B. Batanero & F. Barba, 2003).

Pharmacological Studies

• Pharmacological Properties : Compounds containing the 3,4-dihydro-2(1H)-quinolinone scaffold exhibit a range of pharmacological activities, such as phosphodiesterase inhibition, blocking of β-adrenergic receptors, and interactions with serotonin and dopamine receptors. This diversity underscores the potential for drug development, as seen in FDA-approved drugs like cilostazol and aripiprazole (Letitia Meiring et al., 2017).

• Monoamine Oxidase Inhibition : A study by Meiring et al. (2013) found that 3,4-dihydro-2(1H)-quinolinone derivatives are potent and selective inhibitors of monoamine oxidase B (MAO-B), suggesting their potential use in treating Parkinson's disease.